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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals profile and

optimize their scientific applications on NVIDIA H100 GPUs.

Troubleshooting Guides
Issue: Low GPU Utilization in a Molecular Dynamics
Simulation
Symptom: You are running a molecular dynamics simulation (e.g., GROMACS, NAMD,

LAMMPS) on an H100 GPU, but the GPU utilization, as reported by nvidia-smi, is consistently

below 80%.

Possible Causes and Solutions:

CPU Bottleneck: The CPU might not be able to preprocess data or offload computations to

the GPU fast enough.

Troubleshooting Steps:

1. Profile the application using NVIDIA Nsight Systems to visualize the CPU-GPU

interaction.
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2. Look for large gaps between kernel executions on the GPU timeline, which may indicate

the GPU is waiting for the CPU.

3. In the Nsight Systems report, examine the CPU thread states. If a core involved in data

preparation is frequently idle, it's a sign of a bottleneck.

Solution:

Optimize data loading and preprocessing pipelines. Use libraries that are optimized for

GPU data transfer.

Consider using NVIDIA GPUDirect Storage to allow the GPU to directly access data

from storage, bypassing the CPU.[1]

Inefficient Kernel Launch Configuration: The way CUDA kernels are launched might not be

optimal for the H100 architecture.

Troubleshooting Steps:

1. Use NVIDIA Nsight Compute to profile the individual kernels of your simulation.

2. Analyze the "Occupancy" section to see if the theoretical and achieved occupancies are

low. Low occupancy means that the streaming multiprocessors (SMs) on the GPU are

underutilized.

Solution:

Experiment with different thread block sizes.[1]

Ensure that the problem size is large enough to saturate the GPU's computational

resources.

Memory Access Patterns: Inefficient memory access can lead to stalls, where the GPU is

waiting for data from memory.

Troubleshooting Steps:

1. In Nsight Compute, examine the "Memory Workload Analysis" section.
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2. Look for high latency in memory operations and low memory bandwidth utilization.

Solution:

Optimize your CUDA kernels to ensure coalesced memory access, where threads in a

warp access contiguous memory locations.[2]

Utilize the H100's shared memory to reduce global memory access.[3]

Issue: Slower than Expected Performance in a Deep
Learning-based Drug Discovery Application
Symptom: You are training a deep learning model for a drug discovery task (e.g., protein

structure prediction, virtual screening) on an H100, but the performance improvement over an

older GPU like the A100 is not as significant as expected.

Possible Causes and Solutions:

Not Leveraging H100-Specific Hardware Features: Your application may not be taking

advantage of the architectural improvements in the H100, such as the fourth-generation

Tensor Cores and the Transformer Engine.

Troubleshooting Steps:

1. Verify that you are using the latest versions of your deep learning framework (e.g.,

TensorFlow, PyTorch) and NVIDIA libraries (CUDA, cuDNN).

2. Check the documentation of your framework to ensure you are enabling H100-specific

optimizations.

Solution:

Enable mixed-precision training using FP8 and FP16 data types to leverage the H100's

Tensor Cores. The H100's Transformer Engine is specifically designed to accelerate

these operations.[4]

For transformer-based models, ensure the Transformer Engine is being utilized.
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Suboptimal Hyperparameters: The hyperparameters used for training might not be tuned for

the H100's architecture.

Troubleshooting Steps:

1. Profile the training process with Nsight Systems to identify any bottlenecks.

Solution:

Experiment with larger batch sizes. The H100's increased memory bandwidth can often

handle larger batches, which can improve throughput.

Adjust the learning rate and other hyperparameters to find the optimal configuration for

the H100.

Inefficient Data Pipeline: The GPU may be waiting for data, similar to the molecular

dynamics scenario.

Troubleshooting Steps:

1. Use Nsight Systems to analyze the data loading and preprocessing stages.

Solution:

Optimize your data loading pipeline to ensure the GPU is continuously fed with data.

Use data prefetching techniques to load data into memory before it is needed.

FAQs
Q1: What are the key performance metrics I should monitor when profiling my scientific

application on an H100 GPU?

A1: When profiling on an H100, you should monitor a range of metrics to get a comprehensive

view of your application's performance. These can be categorized as follows:
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Metric Category Key Metrics to Monitor Tools

GPU Utilization
GPU Utilization (%), Memory

Utilization (%)

nvidia-smi, NVIDIA Nsight

Systems

Memory Performance
Memory Bandwidth (GB/s),

L1/L2 Cache Hit Rate
NVIDIA Nsight Compute

Compute Performance

FLOPS (Floating-Point

Operations per Second),

Tensor Core Utilization (%)

NVIDIA Nsight Compute

Kernel Performance

Kernel execution time,

Occupancy, Warp execution

efficiency

NVIDIA Nsight Compute

System-Level Performance
CPU-GPU data transfer times,

PCIe bandwidth
NVIDIA Nsight Systems

Q2: My application is memory-bound. How can I optimize memory access patterns on the

H100?

A2: Optimizing memory access is crucial for performance on the H100. Here are several

techniques:

Coalesced Memory Access: Ensure that threads within the same warp access contiguous

memory locations. This allows the GPU to consolidate multiple memory requests into a

single transaction, maximizing bandwidth.[2]

Utilize Shared Memory: Shared memory is a small, fast, on-chip memory that can be used

as a programmer-managed cache. Staging data in shared memory can significantly reduce

latency compared to accessing global memory.[3]

Leverage the Tensor Memory Accelerator (TMA): The H100 introduces the TMA, which can

efficiently transfer large blocks of data between global and shared memory, reducing the

overhead of managing these transfers in your CUDA code.[2]

Asynchronous Data Movement: Use CUDA streams to overlap data transfers with

computation. This can hide the latency of memory operations by keeping the GPU busy with
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other work.

Q3: How do I choose the right precision (FP64, FP32, TF32, FP16, FP8) for my application?

A3: The choice of precision depends on the specific requirements of your scientific application.

Precision Use Case H100 Advantage

FP64

High-precision scientific

simulations (e.g., certain

molecular dynamics, climate

modeling) where numerical

accuracy is paramount.

The H100 offers a significant

increase in FP64 performance

over the A100.[5][6]

FP32
Traditional single-precision

workloads.

While H100 improves on

A100's FP32 performance, the

most significant gains are in

lower precisions.

TF32

A hybrid format that offers the

range of FP32 with the

precision of FP16. It's a good

default for deep learning

training to get a performance

boost with minimal code

changes.

H100's Tensor Cores

accelerate TF32 operations.

FP16/BF16

Mixed-precision training for

deep learning models. Can

significantly speed up training

and reduce memory usage.

The H100's fourth-generation

Tensor Cores provide a

substantial performance uplift

for these precisions.[4]

FP8

Primarily for deep learning

inference and training of

transformer models. Offers the

highest throughput.

The H100 is the first NVIDIA

GPU to support FP8, enabled

by its Transformer Engine,

providing a massive

performance boost for

compatible models.[4][7]
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Q4: What is the recommended workflow for profiling and optimizing a CUDA application on the

H100?

A4: A systematic approach is recommended, starting with a high-level view and progressively

drilling down into the details.

Caption: A typical workflow for profiling and optimizing a CUDA application on the H100.

Experimental Protocols
Protocol 1: High-Level System Profiling with Nsight
Systems
Objective: To get a system-wide overview of your application's performance and identify major

bottlenecks such as CPU-GPU transfer inefficiencies or long-running kernels.

Methodology:

Launch Nsight Systems: Open the Nsight Systems GUI.

Configure the Profile:

In the "Target for profiling" section, select your local machine or a remote target where the

H100 is located.

For the "Command line with arguments," enter the command to run your scientific

application.

Ensure that "Collect CUDA trace" is checked. For a first pass, the default settings are

usually sufficient.

Start Profiling: Click the "Start" button. Nsight Systems will launch your application and

collect trace data.

Analyze the Timeline:

Once the application finishes, the timeline view will be displayed.
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Examine the CUDA row: Look for the execution of your kernels on the GPU timeline.

Large gaps between kernels can indicate that the GPU is idle, waiting for the CPU.

Inspect the CPU rows: Correlate CPU activity with GPU activity. Look for threads that are

responsible for preparing data for the GPU. High utilization of these threads followed by

GPU activity is expected. Idle periods on the GPU while these CPU threads are active can

indicate a CPU-bound application.

Analyze Memory Transfers: Look at the "CUDA HW" rows for memory copy operations

(HtoD for host-to-device and DtoH for device-to-host). Long-running memory transfers can

be a bottleneck.
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Nsight Systems Analysis Logic

Analyze Nsight Systems Timeline

Are there large gaps
between kernel executions?

Are memory transfers
(HtoD/DtoH) slow?

No

Potential CPU Bottleneck
(Investigate data pipeline)

Yes

Are specific kernels
very long-running?

No

Potential Memory Bottleneck
(Optimize data transfers)

Yes

Potential Kernel Bottleneck
(Profile with Nsight Compute)

Yes

No obvious system-level bottlenecks

No

Click to download full resolution via product page
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Caption: A logical flow for analyzing an Nsight Systems timeline to identify performance

bottlenecks.

Protocol 2: Detailed CUDA Kernel Analysis with Nsight
Compute
Objective: To perform an in-depth analysis of a specific CUDA kernel identified as a potential

bottleneck from Nsight Systems.

Methodology:

Launch Nsight Compute: Open the Nsight Compute GUI.

Configure the Profile:

Set the "Application to launch" to your application's executable.

In the "Profile" section, you can choose to profile all kernels or specify a particular kernel

to focus on.

Run the Profile: Click "Launch." Nsight Compute will run your application and collect detailed

performance data for the specified kernel(s).

Analyze the Report:

GPU Speed Of Light Section: This provides a high-level summary of whether your kernel

is compute-bound or memory-bound.

Memory Workload Analysis: This section gives detailed insights into memory access

patterns, including L1/L2 cache hit rates and memory bandwidth utilization. Look for low

cache hit rates and low bandwidth utilization as signs of inefficient memory access.

Scheduler Statistics: This section provides information on warp scheduling and can

indicate potential instruction stalls.

Source Counters: This view correlates performance metrics directly with your CUDA

source code, allowing you to pinpoint the exact lines of code that are causing performance
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issues.

Data Presentation
H100 vs. A100 Performance Comparison for Scientific
Applications (Illustrative)
The following table provides an illustrative comparison of the performance gains that can be

expected with the H100 compared to the A100 for various scientific computing workloads.

Actual performance will vary based on the specific application and its optimization.

Application/Be
nchmark

Metric
A100
Performance
(Baseline)

H100
Performance
(Relative
Speedup)

Key H100
Architectural
Advantage

Molecular

Dynamics (e.g.,

GROMACS)

ns/day 1.0x ~2.0x - 2.5x[6]

Higher memory

bandwidth and

FP64

performance

Quantum

Chemistry
Time to solution 1.0x ~2.0x

Enhanced FP64

compute

capabilities

Large Language

Model Training

(e.g., GPT-3)

Training

throughput
1.0x Up to 4.0x[8]

Transformer

Engine and FP8

support

High-

Performance

Linpack (HPL)

TFLOPS 1.0x ~3.0x

Increased

number of CUDA

cores and higher

clock speeds

Note: The performance speedups are approximate and can be influenced by many factors,

including the dataset, model size, and software optimizations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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